Cas no 68844-99-5 (1-methyl-3-(propan-2-yl)trisulfane)

• Product Name: 1-methyl-3-(propan-2-yl)trisulfane
• CAS No: 68844-99-5
• MF: C₄H₁₀S₃
• MW: 154.317197322845
• CID: 1730399
• PubChem ID: 111650
• Update Time: 2025-04-21

1-methyl-3-(propan-2-yl)trisulfane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(propan-2-yl)trisulfane
• 1-Isopropyl-3-methyltrisulfane
• 2-methyl-3,4,5-trithiahexane
• Isopropyl methyl trisulfide
• Methyl isopropyl trisulfide
• trisulfane, 1-methyl-3-(1-methylethyl)-
• 2-(methyltrisulfanyl)propane
• Methyl(1-methylethyl) pertrisulfide
• Trisulfide, methyl 1-methylethyl
• 68844-99-5
• DTXSID2071780

• Inchi： 1S/C4H10S3/c1-4(2)6-7-5-3/h4H,1-3H3
• InChI Key： ZUJLLBXDHHTMEV-UHFFFAOYSA-N
• SMILES： S(C(C)C)SSC

Computed Properties

• Exact Mass: 153.994
• Monoisotopic Mass: 153.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 212.7°C at 760 mmHg
• Flash Point: 81.4°C
• Refractive Index: 1.564